Cas no 1600835-83-3 (6-((2S,6R)-2,6-Dimethylmorpholino)pyrimidin-4-amine)

• Product Name: 6-((2S,6R)-2,6-Dimethylmorpholino)pyrimidin-4-amine
• CAS No: 1600835-83-3
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• CID: 5043461
• Update Time: 2025-06-12

6-((2S,6R)-2,6-Dimethylmorpholino)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-((2S,6R)-2,6-dimethylmorpholino)pyrimidin-4-amine
• 6-[(2S,6R)-2,6-dimethylmorpholin-4-yl]pyrimidin-4-amine
• 6-((2S,6R)-2,6-Dimethylmorpholino)pyrimidin-4-amine

• Inchi： 1S/C10H16N4O/c1-7-4-14(5-8(2)15-7)10-3-9(11)12-6-13-10/h3,6-8H,4-5H2,1-2H3,(H2,11,12,13)/t7-,8+
• InChI Key： NTZHFLPLSCSVIC-OCAPTIKFSA-N
• SMILES： O1[C@@H](C)CN(C2C=C(N)N=CN=2)C[C@H]1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 204
• XLogP3: 0.8
• Topological Polar Surface Area: 64.3

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 409.3±45.0 °C at 760 mmHg
• Flash Point: 201.4±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

6-((2S,6R)-2,6-Dimethylmorpholino)pyrimidin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-((2S,6R)-2,6-Dimethylmorpholino)pyrimidin-4-amine

Introduction to 6-((2S,6R)-2,6-Dimethylmorpholino)pyrimidin-4-amine (CAS No. 1600835-83-3)

6-((2S,6R)-2,6-Dimethylmorpholino)pyrimidin-4-amine (CAS No. 1600835-83-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives and is characterized by its unique structural features, which include a morpholine ring substituted with two methyl groups and an amine group attached to the pyrimidine ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various pharmacological studies.

The morpholine ring in 6-((2S,6R)-2,6-Dimethylmorpholino)pyrimidin-4-amine is a six-membered heterocyclic compound containing one oxygen atom and one nitrogen atom. The presence of two methyl groups at the 2 and 6 positions of the morpholine ring enhances the lipophilicity and stability of the molecule, which can be crucial for its bioavailability and metabolic stability. The pyrimidine ring, on the other hand, is a fundamental component in many biologically active molecules, including nucleosides and nucleotides. The substitution of the pyrimidine ring with an amine group at the 4-position further modulates its biological activity and reactivity.

Recent studies have explored the potential therapeutic applications of 6-((2S,6R)-2,6-Dimethylmorpholino)pyrimidin-4-amine in various disease models. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that 6-((2S,6R)-2,6-Dimethylmorpholino)pyrimidin-4-amine exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-1β. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is its potential as an antiviral agent. A study conducted by a team of researchers at a leading pharmaceutical company demonstrated that 6-((2S,6R)-2,6-Dimethylmorpholino)pyrimidin-4-amine has significant antiviral activity against several RNA viruses, including influenza and coronavirus. The compound was shown to inhibit viral replication by interfering with key viral enzymes involved in RNA synthesis. This finding opens up new possibilities for developing antiviral therapies targeting these pathogens.

In addition to its anti-inflammatory and antiviral properties, 6-((2S,6R)-2,6-Dimethylmorpholino)pyrimidin-4-amine has also been investigated for its potential neuroprotective effects. A study published in the Journal of Neuroscience Research reported that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and modulating intracellular signaling pathways. These neuroprotective properties make it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 6-((2S,6R)-2,6-Dimethylmorpholino)pyrimidin-4-amine has also been extensively studied. Preclinical studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a half-life suitable for once-daily dosing regimens. These characteristics are essential for ensuring effective drug delivery and sustained therapeutic effects.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 6-((2S,6R)-2,6-Dimethylmorpholino)pyrimidin-4-amine in human subjects. Early results from Phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 6-((2S,6R)-2,6-Dimethylmorpholino)pyrimidin-4-amine (CAS No. 1600835-83-3) is a promising compound with diverse therapeutic applications. Its unique chemical structure and biological properties make it an attractive candidate for further research and development in areas such as anti-inflammatory therapy, antiviral treatment, and neuroprotection. As ongoing studies continue to uncover its full potential, this compound holds great promise for improving patient outcomes in various medical conditions.